2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)acetamide
• InChI: InChI=1S/C17H21N5OS3/c1-17(2,3)9-4-5-10-11(7-18)14(25-12(10)6-9)20-13(23)8-24-16-22-21-15(19)26-16/h9H,4-6,8H2,1-3H3,(H2,19,21)(H,20,23)
• InChI Key: VNCQSQBWHVWCDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC(=C2C#N)NC(=O)CSC3=NN=C(S3)N
• Molecular Formula: C17H21N5OS3
• Molecular Weight: 407.6 g/mol

Description

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is not fully understood. However, it is believed to exert its biological activity by inhibiting various enzymes and proteins involved in cellular processes such as DNA replication, cell division, and protein synthesis.
Biochemical and Physiological Effects:
Studies have shown that 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide exhibits a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce the replication of viruses. The compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide in lab experiments is its broad-spectrum activity against various biological targets. However, the compound has some limitations such as its low solubility in water and the need for high concentrations to achieve its biological effects.

Future Directions

There are several future directions for research on 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide. Some of these include:
1. Optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the mechanism of action to better understand its biological activity.
3. Development of derivatives with improved solubility and bioavailability.
4. Evaluation of the compound's potential as a therapeutic agent for various diseases.
5. Exploration of the compound's potential as a fluorescent probe for imaging applications.
In conclusion, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide is a compound that has shown promising results in scientific research. Its broad-spectrum activity against various biological targets makes it a promising candidate for further studies in the fields of medicine, microbiology, and imaging.

Synthesis Methods

The synthesis method of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide involves the reaction of 2-bromo-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide with thiosemicarbazide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Scientific Research Applications

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(6-tert-butyl-3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)acetamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, antimicrobial, antifungal, and antiviral properties. The compound has also been studied for its potential use as a fluorescent probe for imaging applications.